Cas no 6252-57-9 (2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4))

• Product Name: 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
• CAS No: 6252-57-9
• MF: C₄₆H₂₇N₇Na₄O₁₄S₄
• MW: 1121.964168787
• CID: 513250
• Update Time: 2026-04-29

2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-1-naphthalenyl]diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:4)
• 2,7-Naphthalenedisulfonicacid,4-hydroxy-5-[2-[4-[2-[4-[2-[1-hydroxy-6-(phenylamino)-3-sulfo-2-naphthalenyl]diazenyl]-6-sulfo-
• SIRIUS SUPRA BLUE
• tetrasodium,4-[[4-[[4-[(2E)-2-(6-anilino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]-6-sulfonatonaphthalen-1-yl]diazenyl]naphthalen-1-yl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate
• EINECS 228-374-2

Computed Properties

• Exact Mass: 1121.01000

Experimental Properties

• PSA: 388.97000
• LogP: 14.71300